Cas no 1396579-37-5 (3-chloro-4-methoxy-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide)

• Product Name: 3-chloro-4-methoxy-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• CAS No: 1396579-37-5
• MF: C₁₇H₂₁ClN₄O₃S
• MW: 396.891641378403
• CID: 5913382
• PubChem ID: 71786433
• Update Time: 2025-08-04

3-chloro-4-methoxy-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• 3-chloro-4-methoxy-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide
• F6178-2315
• 1396579-37-5
• 3-chloro-4-methoxy-N-((1-(pyrazin-2-yl)piperidin-4-yl)methyl)benzenesulfonamide
• 3-chloro-4-methoxy-N-[(1-pyrazin-2-ylpiperidin-4-yl)methyl]benzenesulfonamide
• VU0534312-1
• AKOS024534834

• Inchi： 1S/C17H21ClN4O3S/c1-25-16-3-2-14(10-15(16)18)26(23,24)21-11-13-4-8-22(9-5-13)17-12-19-6-7-20-17/h2-3,6-7,10,12-13,21H,4-5,8-9,11H2,1H3
• InChI Key： UPUGIFONDJPRTI-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)S(NCC1CCN(C2C=NC=CN=2)CC1)(=O)=O)OC

Computed Properties

• Exact Mass: 396.1022894g/mol
• Monoisotopic Mass: 396.1022894g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 537
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 92.8Ų

Additional information on 3-chloro-4-methoxy-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide

Research Briefing on 3-chloro-4-methoxy-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS: 1396579-37-5)

The compound 3-chloro-4-methoxy-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide (CAS: 1396579-37-5) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfonamide derivative has shown promising potential in various therapeutic applications, particularly in the modulation of specific biological targets. Recent studies have focused on its synthesis, pharmacological properties, and mechanism of action, providing valuable insights for drug development.

Recent literature highlights the compound's role as a potent inhibitor of certain enzymatic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in targeting protein-protein interactions involved in inflammatory responses. The study utilized advanced crystallography techniques to elucidate the binding mode of the compound, revealing its high affinity for the target site. These findings underscore its potential as a lead compound for anti-inflammatory drug development.

In addition to its anti-inflammatory properties, 3-chloro-4-methoxy-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide has also been investigated for its anticancer activity. A preclinical study conducted in 2024 reported its ability to induce apoptosis in certain cancer cell lines by inhibiting key survival pathways. The compound's selectivity and low cytotoxicity in normal cells make it a promising candidate for further optimization and clinical evaluation.

The synthesis of this compound has been optimized in recent years to improve yield and purity. A 2023 patent application detailed a novel synthetic route that reduces the number of steps and minimizes the use of hazardous reagents. This advancement not only enhances the scalability of production but also aligns with the growing emphasis on green chemistry in pharmaceutical manufacturing.

Despite these promising developments, challenges remain in the clinical translation of 3-chloro-4-methoxy-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide. Pharmacokinetic studies indicate that the compound exhibits moderate bioavailability, necessitating further structural modifications to improve its drug-like properties. Ongoing research is exploring prodrug strategies and formulation technologies to address these limitations.

In conclusion, 3-chloro-4-methoxy-N-{1-(pyrazin-2-yl)piperidin-4-ylmethyl}benzene-1-sulfonamide represents a versatile scaffold with significant therapeutic potential. Its multifaceted biological activities and recent advancements in synthesis underscore its value as a candidate for drug discovery. Future research should focus on optimizing its pharmacokinetic profile and validating its efficacy in vivo to pave the way for clinical development.